3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol

• IUPAC Name: 3-ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol
• InChI: InChI=1S/C17H27NO4/c1-3-21-16-10-15(19)17(16)6-8-18(9-7-17)11-13-4-5-14(22-13)12-20-2/h4-5,15-16,19H,3,6-12H2,1-2H3
• InChI Key: NZDRUGZOQOFABD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCN(CC2)CC3=CC=C(O3)COC)O
• Molecular Formula: C17H27NO4
• Molecular Weight: 309.4 g/mol

Description

3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has shown promising results in various studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of 3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol is not fully understood, but it is believed to act through the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and receptors, leading to the suppression of inflammation and the promotion of cell death in cancer cells.
Biochemical and Physiological Effects
3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and promote cell death. The compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol in lab experiments is its high potency and specificity. The compound has shown promising results in various studies, and its effects can be easily measured and quantified. However, one of the limitations of using this compound is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the study of the compound's effects on other diseases and conditions, such as diabetes and cardiovascular disease. Additionally, the compound's potential use as a drug delivery system and its interactions with other drugs and compounds should be further explored.

Synthesis Methods

The synthesis of 3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol involves the reaction of 5-(methoxymethyl)furan-2-carbaldehyde with 3-ethoxy-1-aminopropane in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction proceeds through a spirocyclization process, leading to the formation of the desired product.

Scientific Research Applications

3-Ethoxy-7-[[5-(methoxymethyl)furan-2-yl]methyl]-7-azaspiro[3.5]nonan-1-ol has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as an analgesic and anti-inflammatory agent.